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Compound Name: 10-Acetamidodecanoic acid
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For Researchers, Scientists, and Drug Development Professionals

Abstract

10-Acetamidodecanoic acid is a fascinating, yet under-documented, medium-chain fatty acid
derivative. As a member of the N-acyl amino acid family, it holds potential for significant
biological activity, tapping into the rich and complex signaling pathways governed by this class
of molecules. This guide provides a comprehensive overview of the known and predicted
chemical properties of 10-acetamidodecanoic acid, detailed experimental protocols for its
synthesis and characterization, and an exploration of its potential biological significance within
the broader context of N-acyl amino acids. Due to the limited availability of direct experimental
data, this paper combines established knowledge of related compounds with predictive models
to offer a thorough technical resource for researchers.

Core Chemical Properties

A complete set of experimentally determined physicochemical properties for 10-
acetamidodecanoic acid is not readily available in public databases. However, based on its
chemical structure, we can predict several key properties. Its precursor, 10-aminodecanoic
acid, has a registered CAS number of 13108-19-5. An isomer, 10-(acetyloxy)decanoic acid, has
a CAS number of 92038-37-4. The lack of a specific CAS number for 10-acetamidodecanoic
acid highlights its novelty in comprehensive research.

Table 1: Predicted Physicochemical Properties of 10-Acetamidodecanoic Acid
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Property Predicted Value Notes
Molecular Formula C12H23NO3 Based on chemical structure.
] Calculated from the molecular
Molecular Weight 229.32 g/mol
formula.
IUPAC Name 10-acetamidodecanoic acid
] ] ] Expected to be a solid at room
Melting Point Not available
temperature.
Likely to decompose before
Boiling Point Not available boiling at atmospheric
pressure.
Sparingly soluble in water; )
- ] ] ) Based on the properties of
Solubility soluble in organic solvents like o ) )
similar N-acyl amino acids.
ethanol, methanol, and DMSO.
The carboxylic acid proton is
pKa ~4-5 expected to have a pKa in this
range, typical for fatty acids.
Estimated based on its
LogP ~3.5 structure, indicating moderate

lipophilicity.

Experimental Protocols
Synthesis of 10-Acetamidodecanoic Acid

The synthesis of 10-acetamidodecanoic acid can be readily achieved through the N-

acetylation of its precursor, 10-aminodecanoic acid. A general and effective method involves

the use of acetic anhydride under basic conditions.[1][2][3]
Materials:
e 10-Aminodecanoic acid

e Acetic anhydride

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b15301056?utm_src=pdf-body
https://www.benchchem.com/product/b15301056?utm_src=pdf-body
https://patents.google.com/patent/DE19546533A1/en
https://www.researchgate.net/publication/251160181_Preparation_and_use_of_N-acetyl-a-amino_acids
https://www.ias.ac.in/public/Volumes/jcsc/125/03/0607-0613.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15301056?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Sodium bicarbonate (NaHCO3) or another suitable base

e Deionized water

o Hydrochloric acid (HCI) for acidification

o Ethyl acetate or other suitable organic solvent for extraction
e Anhydrous sodium sulfate or magnesium sulfate for drying
« Silica gel for column chromatography

Procedure:

» Dissolution: Dissolve 1 equivalent of 10-aminodecanoic acid in an aqueous solution of
sodium bicarbonate (approximately 2-3 equivalents). The solution should be stirred until the
amino acid is fully dissolved.

o Acetylation: Cool the solution in an ice bath. Slowly add a slight excess (1.1-1.2 equivalents)
of acetic anhydride dropwise while maintaining vigorous stirring. The pH of the reaction
mixture should be monitored and maintained in the basic range (pH 8-9) by the addition of
more base if necessary.

o Reaction Monitoring: Allow the reaction to proceed for several hours at room temperature.
The progress of the reaction can be monitored by thin-layer chromatography (TLC).

 Acidification: Once the reaction is complete, cool the mixture in an ice bath and carefully
acidify to a pH of approximately 2-3 with dilute hydrochloric acid. This will protonate the
carboxylic acid and precipitate the product.

o Extraction: Extract the product from the aqueous solution using a suitable organic solvent,
such as ethyl acetate. The organic layers are then combined.

e Washing and Drying: Wash the combined organic layers with brine, and then dry over
anhydrous sodium sulfate or magnesium sulfate.

 Purification: Filter to remove the drying agent and concentrate the solvent under reduced
pressure to yield the crude product. Further purification can be achieved by recrystallization
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or silica gel column chromatography.[4]

Diagram 1: Synthesis Workflow for 10-Acetamidodecanoic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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